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CAS No.: 71850-10-7
Cat. No.: B12657575
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Executive Summary

Diisononyl Azelate (DINZ) is a high-molecular-weight diester utilized primarily as a plasticizer
and emollient.[1] Structurally composed of azelaic acid (C9 dicarboxylic acid) esterified with
isononanol (C9 branched alcohol), DINZ exhibits a distinct lipophilic profile.[1] It is practically
insoluble in water but highly soluble in organic solvents such as toluene, hexane, and acetone.

This guide provides a definitive solubility landscape for DINZ, grounded in Hansen Solubility
Parameters (HSP) and validated by empirical trends observed in homologous esters (e.g., Di-
2-ethylhexyl azelate).[1] It also details a self-validating experimental protocol for quantifying
solubility limits in novel solvent systems.

Physicochemical Identity & Structural Basis

To predict solubility behavior, one must understand the molecule's "solvating DNA"—its polarity
and cohesive energy density.

e Chemical Name: Diisononyl Azelate
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Chemical Family: Aliphatic Diester

Analogous CAS: 103-24-2 (Di-2-ethylhexyl azelate - DOZ, C8 analog); DINZ is the C9
homolog.[1]

Molecular Structure: Two bulky C9 branched alkyl chains flanking a linear C7 spacer.

Key Property: High lipophilicity (LogP > 9.0 estimated).

Solubility Mechanism

DINZ dissolves primarily through London Dispersion Forces. The molecule lacks significant
dipole moments or hydrogen-bonding donors.[1] Consequently, it follows the "like dissolves
like" rule strictly:

e Good Solvents: Non-polar or weakly polar solvents with low dielectric constants.

e Poor Solvents: High-polarity solvents (Water, Methanol) that rely on hydrogen bonding
networks which DINZ cannot disrupt.[1]

Solubility Landscape

The following table categorizes common laboratory solvents based on their thermodynamic
compatibility with DINZ. Data is synthesized from homologous series analysis and Hansen
Solubility Parameter (HSP) predictions.

Table 1: Solubility Profile of Diisononyl Azelate
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Solvent Class

Specific Solvent

Solubility Rating

Physicochemical

Rationale
Hydrophobic effect;
Aqueous Water Insoluble (< 0.1 mg/L) high interfacial
tension.[1]
High polarity (
] ) and H-bonding (
Alcohols Methanol Sparingly Soluble
) of MeOH opposes
dissolution.[1]
Ethyl chain provides
Ethanol Soluble sufficient dispersion
interaction.
Increased non-polar
Isopropanol Soluble surface area improves
compatibility.
Perfect match in
Hydrocarbons Hexane / Heptane Highly Soluble Dispersion forces (

).

-electron interactions

Toluene / Benzene Highly Soluble complement the ester
linkage.[1]
) Excellent general
) Dichloromethane ) ] ]
Chlorinated Highly Soluble organic solvent; high
(DCM) .
solvating power.
Chloroform Highly Soluble Similar to DCM.
Carbonyl dipole
Ketones Acetone Soluble interacts with ester
groups.
Polar Aprotic DMSO Insoluble / Sparingly High polarity of DMSO
is thermodynamically
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unfavorable.

Phase separation
Acetonitrile Sparingly Soluble likely at high
concentrations.

Visualization: Solvation Thermodynamics

The diagram below illustrates the energetic barriers DINZ faces in different solvent
environments.
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Figure 1: Thermodynamic decision tree for DINZ dissolution. Successful solvation requires the
solvent to overcome the cohesive energy of the solute via dispersion forces.

Experimental Protocol: Saturation Shake-Flask
Method

For critical applications (e.g., drug formulation or extraction), theoretical predictions must be
validated empirically.[1] The following protocol is the industry standard for determining solubility
limits.
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Methodology: Saturation Shake-Flask with HPLC-RI
Detection

Note: UV detection is often insufficient for aliphatic esters like DINZ due to weak
chromophores.[1] Refractive Index (RI) or Charged Aerosol Detection (CAD) is recommended.

[1]

Phase A: Preparation

o Excess Addition: Add DINZ dropwise to 10 mL of the target solvent in a glass vial until a
visible oil droplet persists (indicating saturation).

o Equilibration: Cap the vial and place it in a temperature-controlled shaker (25°C = 0.1°C) for
24 hours. Agitation ensures mass transfer.

o Settling: Stop agitation and allow the phases to separate for 4 hours. Centrifugation (3000
rpm for 10 min) may be required if an emulsion forms.[1]

Phase B: Sampling & Analysis

o Sampling: Carefully withdraw the supernatant (solvent phase) using a glass syringe. Avoid
the bottom oil phase.

o Filtration: Filter through a 0.22 um PTFE filter (hydrophobic) to remove micro-droplets.
e Quantification: Inject into HPLC.

o Column: C18 (Reverse Phase).

o Mobile Phase: Acetonitrile/Isopropanol (Isocratic 80:20).

o Detector: Refractive Index (RI).[2][3][4]

Phase C: Self-Validation (Quality Control)

To ensure the data is trustworthy, run the following controls:

e Replicate Check: Run the experiment in triplicate. Relative Standard Deviation (RSD) must
be < 5%.[1]
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o Temperature Stress: Measure solubility at 20°C and 30°C. A significant deviation indicates
high temperature sensitivity.

Start: Solvent Selection

Add Excess DINZ
(Visual Saturation)

Equilibrate
(24h Shaking @ 25°C)

l

Phase Separation
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l
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RSD < 5%7?

Report Solubility Repeat Protocol
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Figure 2: Step-by-step workflow for the Saturation Shake-Flask method, ensuring data integrity
through a validation loop.

Applications in Formulation
Understanding the solubility of DINZ allows for its strategic use in various fields:
e Pharmaceuticals (Topical/Transdermal):

o Used as an oil phase in oil-in-water (O/W) emulsions.[1]

o Acts as a permeation enhancer due to its ability to fluidize stratum corneum lipids (soluble
in skin lipids).

e Polymer Science:

o Plasticizer: Its solubility in PVC (and insolubility in water) prevents it from leaching out
during washing, maintaining polymer flexibility.

o Cosmetics:

o Emollient: Provides a "dry" skin feel. Soluble in cyclomethicones and other silicone oils.
Safety & Handling
o Flammability: DINZ is combustible but not highly flammable (Flash point > 200°C).[2]

e Personal Protective Equipment (PPE): Wear nitrile gloves and safety glasses. While low in
toxicity, inhalation of mist should be avoided.[5]

» Disposal: As an organic ester, it should be disposed of via incineration. Do not pour down the
drain due to water insolubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b12657575?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

